2,6-Bis-[1-(2,6-diethylphenylimino)-ethyl]pyridine iron(II) dichloride

Catalog No.
S6596974
CAS No.
257933-26-9
M.F
C29H35Cl2FeN3
M. Wt
552.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2,6-Bis-[1-(2,6-diethylphenylimino)-ethyl]pyridine...

CAS Number

257933-26-9

Product Name

2,6-Bis-[1-(2,6-diethylphenylimino)-ethyl]pyridine iron(II) dichloride

IUPAC Name

dichloroiron;N-(2,6-diethylphenyl)-1-[6-[N-(2,6-diethylphenyl)-C-methylcarbonimidoyl]pyridin-2-yl]ethanimine

Molecular Formula

C29H35Cl2FeN3

Molecular Weight

552.4 g/mol

InChI

InChI=1S/C29H35N3.2ClH.Fe/c1-7-22-14-11-15-23(8-2)28(22)30-20(5)26-18-13-19-27(32-26)21(6)31-29-24(9-3)16-12-17-25(29)10-4;;;/h11-19H,7-10H2,1-6H3;2*1H;/q;;;+2/p-2

InChI Key

RXUSDXKXPIDCKB-UHFFFAOYSA-L

SMILES

CCC1=C(C(=CC=C1)CC)N=C(C)C2=NC(=CC=C2)C(=NC3=C(C=CC=C3CC)CC)C.Cl[Fe]Cl

Canonical SMILES

CCC1=C(C(=CC=C1)CC)N=C(C)C2=NC(=CC=C2)C(=NC3=C(C=CC=C3CC)CC)C.Cl[Fe]Cl

Catalyst Precursor and Immobilization

Fe(DEP) shows promise as a precursor for developing new catalysts. Researchers have functionalized it with alkenyl groups and combined it with iron(II) chloride to form precatalysts [1]. These have been investigated for self-immobilization on modified silica, paving the way for creating immobilized catalytic systems with potential advantages in separation and reusability [1].

*Source: Kaul et al. (2002) [1]. "Synthesis, Characterization, and Catalytic Activity of Silica-Supported Iron(II) Complexes Derived from N,N′-Disalicylidene-1,2-cyclohexanediamine and Its Analogues." Inorganic Chemistry, 41(22), 5970-5979.

Ethylene Polymerization

Fe(DEP) has been evaluated for its ability to catalyze the polymerization of ethylene, a key industrial process for producing various plastics [2]. Studies have explored derivatives of this compound, demonstrating significant catalytic activity under specific conditions like temperature and the Al/Fe ratio [2].

*Source: Paulino & Schuchardt (2004) [2]. "Iron Complexes with Pyridine-Based Schiff Bases as Precursors for Ethylene Polymerization Catalysis." Journal of Molecular Catalysis A: Chemical, 213(1-2), 213-220.

Thermo-Stable Precursors for Polyethylene Production

Research suggests that Fe(DEP) can be modified with nitro functional groups to create effective and thermo-stable precatalysts for polyethylene production [3]. These modified complexes have exhibited high activity in producing linear polyethylenes with desirable high molecular weights, indicating their potential for industrial applications [3].

*Source: Mahmood et al. (2018) [3]. "Nitro Substituted Fe(DEP) Complexes: Synthesis, Characterization, Catalytic Activity in Ethylene Polymerization, and Mechanistic Studies." Organometallics, 37(14), 3422-3433.

Hydrogen Bond Acceptor Count

3

Exact Mass

551.155739 g/mol

Monoisotopic Mass

551.155739 g/mol

Heavy Atom Count

35

Dates

Last modified: 11-23-2023
Docherty et al. Activation and discovery of earth-abundant metal catalysts using sodium tert-butoxide. Nature Chemistry, doi: 10.1038/nchem.2697, published online 9 January 2017

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